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An In-Depth Technical Guide to 3-Nitrophthalonitrile: Molecular Structure, Properties,

Synthesis, and Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 3-Nitrophthalonitrile, a pivotal

chemical intermediate. Designed for researchers, scientists, and professionals in drug

development and materials science, this document delves into the compound's core

characteristics, synthesis protocols rooted in established causality, and its significant role in

advanced applications.

Introduction: The Versatility of a Key Intermediate
3-Nitrophthalonitrile (CAS No. 51762-67-5), also known as 2,3-dicyanonitrobenzene, is an

aromatic organic compound featuring a benzene ring substituted with two adjacent cyano (-CN)

groups and a nitro (-NO₂) group.[1][2] Its unique molecular architecture, combining the

electron-withdrawing properties of the nitrile and nitro groups, makes it a highly reactive and

versatile precursor in organic synthesis.[3] This reactivity is strategically exploited in the

manufacturing of high-performance materials, most notably phthalocyanine dyes and pigments,

as well as in the synthesis of pharmaceutical and agrochemical compounds.[3][4]

Understanding its fundamental properties and synthesis pathways is critical for optimizing its

use in these high-value applications.
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Molecular and Chemical Identity
The precise identification of a chemical compound is the foundation of scientific integrity and

reproducibility. 3-Nitrophthalonitrile is unambiguously defined by its molecular structure and a

set of unique identifiers.

The structure consists of a benzene ring where the carbon atoms C-1 and C-2 are attached to

nitrile groups, and the C-3 position holds a nitro group. This arrangement is crucial to its

chemical behavior.

Caption: Molecular Structure of 3-Nitrophthalonitrile.

Table 1: Chemical Identity of 3-Nitrophthalonitrile

Identifier Value Source(s)

IUPAC Name
3-Nitro-1,2-

benzenedicarbonitrile
[1][2]

Synonyms
2,3-Dicyanonitrobenzene, 3-

Nitrophthalodinitrile, 3-NPN
[1][5][6][7]

CAS Number 51762-67-5 [1][5][8]

Molecular Formula C₈H₃N₃O₂ [2][5][8][9]

Molecular Weight 173.13 g/mol [5][7][10]

InChI Key
UZJZIZFCQFZDHP-

UHFFFAOYSA-N
[2][5][10]

SMILES
C1(=C(C=CC=C1--INVALID-

LINK--[O-])C#N)C#N
[2][5][10]

Physicochemical Properties
The physical and chemical properties of 3-Nitrophthalonitrile dictate its handling, storage, and

reaction conditions. These properties are summarized below.

Table 2: Physicochemical Data for 3-Nitrophthalonitrile
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Property Value Source(s)

Appearance
White to light yellow or light

brown crystalline solid/powder
[1][8][11]

Melting Point 162-165 °C (lit.) [1][5][7][10]

Boiling Point 386.1 ± 37.0 °C (Predicted) [1][5][12]

Density 1.41 ± 0.1 g/cm³ (Predicted) [1][5][11]

Solubility
Soluble in methanol; Insoluble

in water
[2][5][13]

Flash Point 187.3 °C [1]

Vapor Pressure
3.63E-06 mmHg at 25°C

(Predicted)
[7]

Storage Temperature Room temperature [5][10]

Synthesis Methodologies: A Self-Validating Protocol
The reliable synthesis of high-purity 3-Nitrophthalonitrile is essential for its downstream

applications. The most common and efficient laboratory-scale synthesis proceeds from 3-

nitrophthalic acid or its derivatives.[9][13] The rationale behind this multi-step process is to first

create a more amenable intermediate (the imide or amide) which can then be dehydrated

under controlled conditions to yield the desired dinitrile.

3-Nitrophthalic Acid Formation of
3-Nitrophthalimide

 Nitration of
Phthalimide Conversion to

3-Nitrophthalamide
 Ammonolysis Dehydration

 Thionyl Chloride
(SOCl₂) in DMF 3-Nitrophthalonitrile

Click to download full resolution via product page

Caption: General Synthesis Workflow for 3-Nitrophthalonitrile.

Step-by-Step Experimental Protocol
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This protocol describes a validated method for synthesizing 3-Nitrophthalonitrile, achieving

high yield (>80%) and purity.[13]

Step 1: Synthesis of 3-Nitrophthalamide from 3-Nitrophthalimide

Causality: This initial step converts the cyclic imide into the diamide, which is the direct

precursor for dehydration. Aqueous ammonia provides the nucleophilic attack necessary

to open the imide ring.

Procedure:

1. In a 250 mL round-bottom flask equipped with a magnetic stirrer, suspend 10.0 g of 3-

nitrophthalimide in 100 mL of concentrated aqueous ammonia.

2. Stir the mixture vigorously at room temperature for 4 hours. The solid will gradually

dissolve and then a new precipitate (3-nitrophthalamide) will form.

3. Collect the solid product by vacuum filtration.

4. Wash the solid with 50 mL of cold deionized water, followed by 50 mL of cold ethanol to

facilitate drying.

5. Dry the product under vacuum to a constant weight. The product is typically used in the

next step without further purification.

Step 2: Dehydration of 3-Nitrophthalamide to 3-Nitrophthalonitrile

Causality: This is the critical dehydration step. Thionyl chloride (SOCl₂) in N,N-

dimethylformamide (DMF) is a highly effective system for converting amides to nitriles.

DMF acts as both a solvent and a catalyst (forming the Vilsmeier reagent in situ),

facilitating the reaction under mild conditions.

Procedure:

1. In a 500 mL three-neck flask equipped with a dropping funnel, a condenser, and a

nitrogen inlet, place 8.0 g of the dried 3-nitrophthalamide from the previous step and

150 mL of anhydrous DMF.
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2. Stir the mixture under a nitrogen atmosphere and cool to 0 °C using an ice bath.

3. Slowly add 15 mL of thionyl chloride (SOCl₂) dropwise via the dropping funnel over 30

minutes, ensuring the temperature does not exceed 5 °C.

4. After the addition is complete, allow the reaction mixture to warm to room temperature

and stir for an additional 12 hours.

5. Pour the reaction mixture slowly into 500 mL of ice-water with vigorous stirring.

6. A precipitate will form. Collect the crude 3-Nitrophthalonitrile by vacuum filtration.

7. Wash the solid thoroughly with deionized water until the filtrate is neutral.

8. Recrystallize the crude product from methanol to obtain a pure, crystalline solid.

9. Dry the final product in a vacuum oven at 60 °C.

Validation and Quality Control

Trustworthiness: The integrity of the final product must be confirmed. High-Purity is a non-

negotiable requirement for its use in sensitive applications like pharmaceutical synthesis.

[14]

Analysis:

Melting Point: Confirm the melting point is within the expected range of 162-165 °C.[5]

Spectroscopy: Use FTIR to confirm the presence of nitrile (C≡N, ~2230 cm⁻¹) and nitro

(NO₂, ~1530 and 1350 cm⁻¹) groups and the absence of amide (C=O, ~1680 cm⁻¹) and

amine (N-H, ~3200-3400 cm⁻¹) stretches.

Chromatography: Employ HPLC or GC to assess purity, which should typically exceed

99% for advanced applications.

Key Applications in Advanced Synthesis
The utility of 3-Nitrophthalonitrile stems from its role as a versatile building block.[3]
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Caption: Key Application Areas for 3-Nitrophthalonitrile.

Synthesis of Phthalocyanines: This is a primary application. 3-Nitrophthalonitrile is a key

intermediate for synthesizing nitrophthalocyanines and their metal complexes

(nitrometallophthalocyanines).[1][4] These macrocyclic compounds are valued for their

intense color, and exceptional chemical and thermal stability, making them ideal for use as

high-performance pigments, industrial dyes, and agents in photodynamic therapy.[1][4]

Pharmaceutical and Agrochemical Intermediates: The reactive nature of the nitro and nitrile

groups allows for strategic modifications to build complex heterocyclic structures common in

pharmaceutical compounds.[3][14] It serves as a scaffold in drug discovery to create novel

chemical entities.[14] Similarly, it is used in the synthesis of pesticides and other

agrochemicals.[1][3][7]

Advanced Materials Science: Researchers utilize 3-Nitrophthalonitrile in the development

of novel functional materials. Its electronic properties make it a precursor for creating

conducting polymers, organic semiconductors, and materials with non-linear optical

properties.[1][3]

Safety, Handling, and Storage
As a Senior Application Scientist, ensuring the safe handling of all chemical reagents is

paramount. 3-Nitrophthalonitrile is a hazardous substance and must be handled with

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1295753?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295753?utm_src=pdf-body
https://www.benchchem.com/product/b1295753?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalonitrile-properties-applications-and-manufacturing
https://www.nbinno.com/article/dye-intermediates/the-crucial-role-of-3-nitrophthalonitrile-in-modern-chemical-manufacturing-rt
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalonitrile-properties-applications-and-manufacturing
https://www.nbinno.com/article/dye-intermediates/the-crucial-role-of-3-nitrophthalonitrile-in-modern-chemical-manufacturing-rt
https://www.chemimpex.com/products/32051
https://www.nbinno.com/article/dye-intermediates/pharmaceutical-synthesis-3-nitrophthalonitrile-contribution-rz
https://www.nbinno.com/article/dye-intermediates/pharmaceutical-synthesis-3-nitrophthalonitrile-contribution-rz
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalonitrile-properties-applications-and-manufacturing
https://www.chemimpex.com/products/32051
https://m.nitrobenzenechemical.com/quality-13877728-cas-no-51762-67-5-3-nitrophthalonitrile-99-5-2-3-dicyano-1-nitrobenzene-c8h3n3o2
https://www.benchchem.com/product/b1295753?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-3-nitrophthalonitrile-properties-applications-and-manufacturing
https://www.chemimpex.com/products/32051
https://www.benchchem.com/product/b1295753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


appropriate care.

Hazard Identification: The compound is classified as harmful if swallowed (Acute Toxicity 4,

Oral) and causes skin and serious eye irritation.[10][15] It may also cause respiratory

irritation.[10][15]

Precautionary Statements:

Prevention: Avoid breathing dust. Wash hands and exposed skin thoroughly after

handling. Use only in a well-ventilated area. Wear protective gloves, eye protection, and

face protection.[15][16]

Response:

IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.[6]

IF ON SKIN: Wash with plenty of soap and water.[6]

IF IN EYES: Rinse cautiously with water for several minutes.[6]

IF INHALED: Remove person to fresh air.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.[1][7]

Conclusion
3-Nitrophthalonitrile is more than just a chemical compound; it is an enabling tool for

innovation in chemistry, materials science, and medicine. Its well-defined molecular structure

and predictable reactivity provide a reliable foundation for complex synthesis. By understanding

its properties and employing validated protocols, researchers and developers can effectively

leverage this intermediate to create next-generation dyes, life-saving pharmaceuticals, and

advanced functional materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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